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Compound of Interest

Compound Name: Methyl sinapate

Cat. No. B126888

An In-depth Technical Guide to Methyl (E)-sinapate

Abstract

Methyl (E)-sinapate, a derivative of sinapic acid, is a naturally occurring phenylpropanoid found
in various plant species, particularly within the Brassicaceae family.[1][2] As a secondary
metabolite, it plays a significant role in plant defense mechanisms, including offering protection
against UV-B radiation.[1][3] This compound has garnered considerable interest from the
scientific community due to its diverse biological activities, which include antioxidant,
antimicrobial, and anti-inflammatory properties.[2][4] Its structural features make it a valuable
molecule for chemical synthesis and a precursor for developing novel compounds for
pharmaceutical and cosmetic applications.[5] This technical guide provides a comprehensive
overview of Methyl (E)-sinapate, covering its chemical properties, synthesis, biological
activities, and its role in cellular signaling pathways, with detailed experimental protocols for
researchers.

Chemical and Physical Properties

Methyl (E)-sinapate, also known as methyl (2E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-
enoate, is characterized by the following properties.[6][7] The primary CAS number for this
compound is 20733-94-2, with 42041-51-0 also listed as an identifier.[7][8]
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Property Value Source

CAS Number 20733-94-2 [3I51071I81[9]

Alternate CAS 42041-51-0 [61[7]

Molecular Formula C12H1405 [31[61[7]

Molecular Weight 238.24 g/mol [B1[71[10]
methyl (E)-3-(4-hydroxy-3,5-

IUPAC Name dimethoxyphenyl)prop-2- [7]
enoate

Appearance Powder [10]

Purity >98.0% [3][10]
Soluble in DMSO, Acetone,

Solubility Chloroform, Dichloromethane, [9][10]
Ethyl Acetate
Powder: -20°C for 3 years; In

Storage [3][8]
solvent: -80°C for 1 year

XLogP3-AA 1.8 [7]

Hydrogen Bond Donor Count 1 [7]

Hydrogen Bond Acceptor

ydrog p 5 [7]
Count
Rotatable Bond Count 5 [7]

Synthesis and Biosynthesis
Chemical Synthesis

A prevalent method for the chemical synthesis of Methyl (E)-sinapate is the Knoevenagel-
Doebner condensation.[5] This reaction involves the condensation of syringaldehyde (3,5-
dimethoxy-4-hydroxybenzaldehyde) with a methyl malonate derivative.[5] Greener synthetic
approaches have been developed, utilizing catalysts like L-proline in ethanol to reduce the use
of hazardous bases and improve yields.[1]
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Chemical Synthesis Workflow: Knoevenagel-Doebner Condensation

. Base Catalyst
Methyl Malonate Derivative &e.g., Piperidine, L-prolineD

Syringaldehyde
(3,5-dimethoxy-4-hydroxybenzaldehyde)
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Condensation

Methyl (E)-sinapate

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Plant Biosynthesis of Sinapate Esters (Phenylpropanoid Pathway)

(Phenylalanine)

PAL, C4H, 4CL

4-Coumaroyl-CoA

Feruloyl-CoA

CR, F5H, COMT

Sinapaldehyde

REF1/CALDH

Sinapic Acid

Sinapoyl-B-glucose

Sinapine
(Sinapoyl Choline)

Sinapoyl Malate

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signaling in UV-B-Induced Stomatal Closure

Sinapic Acid

inhibits

L ROS Nitric Oxide (NO)
UV-B Irradiation Accumulation Accumulation

Sinapate Esters Cytosolic Caz*
(e.g., Sinapoyl Malate) Increase

promotes

Stomatal Closure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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